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Compound of Interest

Compound Name: 1H-Perfluorohex-1-ene
CAS No.: 66249-21-6
Cat. No.: B3277590
Get Quote
. J

Executive Summary & Operational Directive

Immediate Action Required: 1H-Perfluorohex-1-ene (CAS: 355-37-3) is a fluorinated alkene.
[1] It must be treated as Halogenated Organic Waste. Under no circumstances should this
compound be disposed of down the drain, evaporated in a fume hood, or mixed with non-
halogenated solvent waste streams.

This compound presents a dual-hazard profile:
e Physical Hazard: Highly Flammable (Flash Point <23°C).

o Chemical/Environmental Hazard: Upon thermal decomposition, it generates Hydrogen
Fluoride (HF) and perfluoroisobutylene (PFIB). Standard municipal incineration is insufficient;
High-Temperature Incineration with Acid Scrubbing is the only validated disposal method.

Chemical Profile & Waste Characterization

To ensure accurate waste coding, researchers must reference the following physicochemical
data. This table consolidates data from multiple Safety Data Sheets (SDS) to support risk
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assessment.

Property

Specification

Operational Implication

Chemical Name

3,3,4,4,5,5,6,6,6-
Nonafluorohex-1-ene

Official shipping name

Unique identifier for waste

CAS Number 355-37-3 )
manifests
) RCRA D001 (Ignitable)
Flash Point < 23°C (Closed Cup) o
classification
N ) High volatility; keep containers
Boiling Point ~59-60°C )
tightly sealed
) Heavier than water; sinks in
Density 1.4 g/mL
aqueous phases
. ) ) Incompatible with strong
Reactivity Alkene group; Fluorinated tail

oxidizers and alkali metals

Waste Stream

Halogenated Solvents

DO NOT mix with

Acetone/Ethanol waste

Pre-Disposal Protocol: The Segregation Logic

Expert Insight: The most common compliance failure in laboratories is the "dilution” of

halogenated waste into general organic waste. This is dangerous. When fluorinated

compounds are burned in standard organic solvent incinerators (operating at ~850°C), they

may not fully mineralize, leading to the emission of PFAS-like byproducts or corrosive HF that

destroys the incinerator's ceramic lining.

The Self-Validating Segregation System

Before pouring waste, perform this mental check:

* Is the solvent halogenated? Yes (Fluorine).

« Is the container compatible? Verify material (See Section 4).
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* |s the waste stream dedicated? Ensure the carboy is labeled "HALOGENATED."

Diagram 1: Waste Segregation Decision Matrix

This workflow visualizes the critical decision path to prevent cross-contamination of waste

streams.

Waste Generation:
1H-Perfluorohex-1-ene

Check Chemical Structure:
Contains F, CI, Br, 1?

High Fluorine Content

YES: Fluorinated

Check Incompatibilities:
Strong Oxidizers? Alkali Metals?

No Incompatibles Present

SEGREGATE:

Halogenated Waste Stream

Select Container:
HDPE or Glass (Double-Walled)

l

Labeling:
'Flammable' + 'Halogenated'

Click to download full resolution via product page
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Caption: Logical flow for segregating 1H-Perfluorohex-1-ene to ensure downstream safety.

Step-by-Step Disposal Workflow
Phase A: Collection at the Bench

» Container Selection:
o Recommended: High-Density Polyethylene (HDPE) or Borosilicate Glass.

o Why? While fluoropolymers are generally resistant, the alkene functionality can be
reactive. HDPE provides robust physical protection.

o Prohibited: Aluminum containers (risk of reaction with halogenated compounds if the oxide
layer is breached).

e Labeling:
o Apply a hazardous waste label immediately upon the first drop of waste.
o Mandatory Fields:
» Constituents: "1H-Perfluorohex-1-ene" (Do not use abbreviations like "PF-Hexene").

» Hazard Checkboxes: [X] Ignitable, [x] Toxic.

Phase B: Waste Consolidation

o Headspace: Leave at least 10% headspace in the container. The high volatility (BP ~60°C)
creates significant vapor pressure; overfilled containers can burst.

o Secondary Containment: Store the waste bottle in a polyethylene tray capable of holding
110% of the volume.

Phase C: Final Disposal (Facility Level)

This compound requires High-Temperature Incineration.

o Temperature: >1,100°C (2,000°F).
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¢ Residence Time: > 2 seconds.

e Post-Treatment: Rapid quenching and alkaline scrubbing to neutralize Hydrogen Fluoride
(HF).

Diagram 2: Cradle-to-Grave Disposal Pathway

This diagram illustrates the lifecycle of the waste from the lab bench to final destruction.

High-Temp Incinerator
1100°

DOT Transport:
UN 1993 (Flammable Liquid) (>1100°C)

Click to download full resolution via product page
Caption: The required processing chain to safely mineralize fluorinated alkenes.
Emergency Protocols (Spill Response)
In the event of a spill, the high volatility and flammability are the primary concerns.

o Evacuate & Ventilate: Immediately clear the area.[1][2] The vapor is heavier than air and can
travel to ignition sources.[3]

o PPE: Wear nitrile gloves (double-gloved recommended) and safety goggles. For large spills,
a respirator with organic vapor cartridges is required.

e Containment:

o Do NOT use paper towels (increases surface area for evaporation/flammability).

o Use: Inert absorbents such as vermiculite, dry sand, or commercial "Solvent" spill pads.
e Cleanup:

o Use non-sparking tools (plastic scoops) to collect the absorbent.

o Place in a sealable bag/container.
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o Label as "Hazardous Waste: Debris contaminated with 1H-Perfluorohex-1-ene."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ene]. BenchChem, [2026]. [Online PDF]. Available at:
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perfluorohex-1-ene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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